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Compound of Interest

Compound Name: Decarestrictine D

Cat. No.: B1670111 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. Decarestrictine D, a polyketide lactone and cholesterol biosynthesis inhibitor,

requires careful consideration for its disposal. While specific regulatory guidelines for every

compound are not always readily available, a framework based on its chemical properties and

general best practices for laboratory waste management provides a clear path forward.

Core Principles for Chemical Waste Disposal
The overriding principle for managing laboratory waste is to have a disposal plan in place

before beginning any experiment.[1] This involves a hierarchy of strategies: pollution

prevention, reuse or redistribution, treatment and recycling, and finally, disposal through

approved methods.[1] Laboratory personnel are responsible for knowing the properties of the

chemicals they work with, evaluating their hazards, and ensuring proper segregation and

labeling of waste.[1]

Step-by-Step Disposal Protocol for Decarestrictine
D
Given that a specific Safety Data Sheet (SDS) with disposal instructions for Decarestrictine D
is not publicly available, the following procedural guidance is based on its known properties

and general chemical waste management principles.
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Waste Identification and Segregation:

Solid Waste: Collect pure Decarestrictine D waste in a designated, well-labeled, and

sealed container. This includes any contaminated consumables such as weigh boats or

filter paper. The container should be compatible with the chemical.

Liquid Waste: Decarestrictine D is soluble in DMSO, methanol, and acetone.[2] Solutions

of Decarestrictine D should be collected in a separate, sealed, and clearly labeled waste

container. Do not mix with incompatible waste streams. For instance, halogenated and

non-halogenated solvent wastes are often collected separately.[1]

Contaminated Labware: Glassware and other equipment contaminated with

Decarestrictine D should be decontaminated or disposed of as hazardous waste.

Glassware intended for disposal must be packaged in a designated "broken glass" or

"laboratory glassware" box, often lined with a plastic bag to prevent leakage.[3]

Container Management:

Use the original container for disposal if it is intact and the label is legible.[1]

If using a different container, ensure it is appropriate for the type of waste (e.g., a solvent-

safe container for liquid waste).

Keep waste containers closed except when adding waste.[1]

Label all waste containers clearly with "Hazardous Waste," the full chemical name

("Decarestrictine D"), and any known hazards.

Storage:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure secondary containment is used to prevent spills.

Store incompatible waste streams separately to prevent accidental mixing.[1]

Disposal:
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Arrange for the collection of the chemical waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Provide the waste manifest with accurate information about the contents of the waste

containers.

Quantitative Data Summary
While specific disposal-related quantitative data for Decarestrictine D is limited, its

fundamental properties are crucial for safe handling and waste management.

Property Value Source

Molecular Formula C₁₀H₁₆O₅ [2][4]

Molecular Weight 216.2 g/mol [2]

Appearance White to off-white solid [2]

Solubility
Soluble in DMSO, methanol, or

acetone
[2]

Storage (Long Term) -20°C [2]

Experimental Workflow and Decision Making
The proper disposal of any laboratory chemical, including Decarestrictine D, follows a logical

workflow that prioritizes safety and regulatory compliance. The following diagram illustrates the

key decision points in this process.
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Fig. 1: Decision workflow for the disposal of Decarestrictine D waste.
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This structured approach ensures that all forms of waste generated during research with

Decarestrictine D are handled safely and in accordance with standard laboratory operating

procedures. Always consult your institution's specific chemical hygiene plan and EHS

department for guidance tailored to your location and facilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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